Cas no 16860-56-3 (1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-)
16860-56-3 structure
Product Name:1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-
CAS No:16860-56-3
MF:C21H15BrN2
MW:375.261204004288
CID:1349658
PubChem ID:11372268
Update Time:2025-04-20
1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-
- 5-(4-bromophenyl)-1,3-diphenylpyrazole
- DTXSID90463928
- CHEMBL3309805
- BDBM50045453
- 16860-56-3
-
- Inchi: 1S/C21H15BrN2/c22-18-13-11-17(12-14-18)21-15-20(16-7-3-1-4-8-16)23-24(21)19-9-5-2-6-10-19/h1-15H
- InChI Key: DMLXPQUGDNOKAV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 374.04195
- Monoisotopic Mass: 374.04186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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